Cas no 1203380-34-0 (3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,3-dimethoxyphenyl)urea)

• Product Name: 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,3-dimethoxyphenyl)urea
• CAS No: 1203380-34-0
• MF: C₁₆H₁₃Cl₂N₃O₃S₂
• MW: 430.328718900681
• CID: 5989573
• PubChem ID: 45503510
• Update Time: 2025-10-28

3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,3-dimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,3-dimethoxyphenyl)urea
• 1-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-3-(2,3-dimethoxyphenyl)urea
• 1-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-3-(2,3-dimethoxyphenyl)urea
• 1203380-34-0
• 3-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-(2,3-dimethoxyphenyl)urea
• F5772-1565
• AKOS024517569
• VU0519596-1

• Inchi： 1S/C16H13Cl2N3O3S2/c1-23-11-5-3-4-9(13(11)24-2)19-15(22)21-16-20-10(7-25-16)8-6-12(17)26-14(8)18/h3-7H,1-2H3,(H2,19,20,21,22)
• InChI Key： VGGIDGCIDFAAGK-UHFFFAOYSA-N
• SMILES： N(C1=NC(C2C=C(Cl)SC=2Cl)=CS1)C(NC1=CC=CC(OC)=C1OC)=O

Computed Properties

• Exact Mass: 428.978
• Monoisotopic Mass: 428.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: 5.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,3-dimethoxyphenyl)urea

Comprehensive Analysis of 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,3-dimethoxyphenyl)urea (CAS No. 1203380-34-0)

The compound 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,3-dimethoxyphenyl)urea (CAS No. 1203380-34-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique molecular structure, featuring a thiophene and thiazole core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the most frequently searched questions in the context of this compound is: "What are the biological activities of 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,3-dimethoxyphenyl)urea?" Preliminary studies suggest that this molecule exhibits inhibitory effects on specific protein kinases, which are critical in cell signaling pathways. This property has sparked interest in its potential application for treating conditions like rheumatoid arthritis and certain types of cancer. The 2,3-dimethoxyphenyl moiety in its structure is believed to enhance its binding affinity to target proteins, a topic often explored in computational chemistry forums.

Another hot topic among researchers is the synthetic route for CAS 1203380-34-0. The compound's complex structure requires multi-step organic synthesis, often involving palladium-catalyzed cross-coupling reactions. This aligns with the broader trend in pharmaceutical research, where efficient and scalable synthesis methods are highly sought after. Discussions on platforms like ResearchGate often focus on optimizing yields and reducing byproducts in the synthesis of such heterocyclic compounds.

From a drug development perspective, the pharmacokinetic profile of 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,3-dimethoxyphenyl)urea is another area of active investigation. Researchers are particularly interested in its metabolic stability and bioavailability, which are critical factors in determining its suitability as a drug candidate. Recent advancements in AI-driven drug discovery have enabled faster screening of such compounds for ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a trend that has significantly accelerated the drug development pipeline.

The compound's structure-activity relationship (SAR) is also a subject of intense study. Modifications to the thiazole or thiophene rings could potentially enhance its selectivity and potency. This aligns with the current focus on fragment-based drug design, where small molecular fragments are systematically optimized to improve drug-like properties. Such approaches are revolutionizing the field of medicinal chemistry, making compounds like CAS 1203380-34-0 valuable templates for further exploration.

In the context of intellectual property, patents related to 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,3-dimethoxyphenyl)urea have been filed by several pharmaceutical companies, indicating its commercial potential. This has led to increased interest in its mechanism of action and potential therapeutic indications. The compound's ability to modulate specific signaling pathways makes it a promising candidate for combination therapies, a strategy that is gaining traction in the treatment of complex diseases.

Environmental and safety considerations are also important when discussing CAS 1203380-34-0. While not classified as hazardous, proper handling and disposal protocols are essential, as with any research chemical. This reflects the broader shift toward green chemistry principles in pharmaceutical research, where sustainability and safety are prioritized alongside efficacy.

In summary, 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,3-dimethoxyphenyl)urea represents a fascinating case study in modern drug discovery. Its unique structural features, combined with its potential therapeutic applications, make it a compound of significant interest to both academic and industrial researchers. As the field of precision medicine continues to evolve, molecules like this will likely play an increasingly important role in addressing unmet medical needs.